tert-butoxycarbonyl-alanyl-alanyl-prolyl-glutamyl-4-nitroanilide

• CAS No.: 117722-95-9
• Product Name: tert-butoxycarbonyl-alanyl-alanyl-prolyl-glutamyl-4-nitroanilide
• Molecular Formula: C27H38N6O10
• Molecular Weight: 606.6 g/mol
• IUPAC Name: (2S)-5-amino-2-(N-[(2S)-1-[(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]-4-nitroanilino)-5-oxopentanoic acid
• Standard InChI: InChI=1S/C27H38N6O10/c1-15(30-26(40)43-27(3,4)5)22(35)29-16(2)23(36)31-14-6-7-19(31)24(37)32(20(25(38)39)12-13-21(28)34)17-8-10-18(11-9-17)33(41)42/h8-11,15-16,19-20H,6-7,12-14H2,1-5H3,(H2,28,34)(H,29,35)(H,30,40)(H,38,39)/t15-,16-,19-,20-/m0/s1
• Standard InChIKey: HCAUHBOLWYMLRJ-FVCZOJIISA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C)C(=O)N1CCC[C@H]1C(=O)N(C2=CC=C(C=C2)[N+](=O)[O-])[C@@H](CCC(=O)N)C(=O)O)NC(=O)OC(C)(C)C
• SMILES: CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)N(C2=CC=C(C=C2)[N+](=O)[O-])C(CCC(=O)N)C(=O)O)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)N(C2=CC=C(C=C2)[N+](=O)[O-])C(CCC(=O)N)C(=O)O)NC(=O)OC(C)(C)C
• Sequence: AAPQ
• Synonyms: Boc-Ala-Ala-Pro-Glu-pNA; tert-butoxycarbonyl-alanyl-alanyl-prolyl-glutamyl-4-nitroanilide
• PubChem Compound: 5492416
• Last Modified: Nov 11 2021